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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394

This guide provides essential information for researchers, scientists, and drug development
professionals on the best practices for using Personal Protective Equipment (PPE) when
handling Dibromodichloromethane. Adherence to these guidelines is critical for minimizing
exposure risk and ensuring a safe laboratory environment.

Frequently Asked Questions (FAQSs)

Q1: What are the primary health hazards associated with Dibromodichloromethane?

Dibromodichloromethane is a hazardous chemical that poses several health risks. It is
harmful if swallowed, inhaled, or if it comes into contact with skin.[1] The compound can cause
irritation to the skin, eyes, and respiratory tract.[2] Symptoms of exposure may include nausea,
dizziness, and headaches.[2] Furthermore, it may lead to damage to the liver, kidneys, and
central nervous system and is harmful to aquatic life with long-lasting effects.[2]

Q2: What is the minimum required PPE for handling Dibromodichloromethane?

At a minimum, anyone handling Dibromodichloromethane should wear a lab coat, chemical-
resistant gloves, and chemical splash goggles.[3][4]

Q3: How do | select the appropriate type of gloves?

You should use chemical-resistant gloves. While specific permeation data for
Dibromodichloromethane is not always available, gloves made of materials like Viton®, butyl
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rubber, or equivalent materials that are resistant to halogenated compounds are
recommended.[5] Always check the manufacturer's glove selection guide. Double-gloving
(wearing two pairs of gloves, typically a disposable nitrile glove as the inner layer) is a best
practice to minimize the risk of exposure during glove removal.[5] If a glove is directly contacted
by the chemical or is punctured, it must be replaced immediately.[2]

Q4: Under what circumstances is respiratory protection necessary?

Respiratory protection is generally not required if Dibromodichloromethane is handled
exclusively within a certified chemical fume hood or a similar ventilated enclosure.[3][4]
However, if you are working outside of a fume hood, if there is a potential for generating
aerosols or vapors, or if engineering controls are insufficient, a NIOSH-approved respirator with
organic vapor cartridges is required.[5] In situations with high or unknown concentrations, a
Self-Contained Breathing Apparatus (SCBA) should be used.[2]

Q5: What engineering controls are essential when working with this chemical?

All work with Dibromodichloromethane should be conducted in a well-ventilated area,
preferably inside a chemical fume hood.[6] An operational and easily accessible safety shower
and eyewash station must be located in the immediate work area.[5][7]

Troubleshooting Guide
Problem: Accidental Skin or Eye Contact
e Solution for Skin Exposure: Immediately flood the affected skin with large amounts of water

while removing all contaminated clothing.[2] Thoroughly wash the affected area with soap
and water. Seek immediate medical attention, even if no irritation develops.[2]

» Solution for Eye Exposure: First, check for and remove any contact lenses.[2] Immediately
flush the eyes with water or a normal saline solution for at least 20-30 minutes.[2] It is critical
to seek immediate medical attention afterward.[2]

Problem: Accidental Inhalation

» Solution: Immediately move the affected individual to an area with fresh air.[2] If breathing is
difficult or has stopped, provide artificial respiration if you are trained to do so. Call for
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immediate medical assistance.[2]
Problem: Proper Donning and Doffing of PPE to Avoid Contamination

e Donning Sequence:

[¢]

Put on a lab coat or chemical-resistant apron.

[e]

Put on inner gloves (e.g., nitrile).

o

Put on chemical-resistant outer gloves (e.g., butyl rubber).

[¢]

Put on chemical splash goggles.

[¢]

Put on a full-face shield if there is a significant splash risk.
o Doffing Sequence (to prevent cross-contamination):

o While still wearing inner gloves, carefully remove the outer gloves and dispose of them in
a designated hazardous waste container.[5]

o Remove the face shield and goggles. If reusable, decontaminate them according to
institutional procedures.[5]

o Remove the lab coat or apron. If disposable, place it in the hazardous waste container.[5]
o Finally, remove the inner gloves and dispose of them.[5]

o Wash hands thoroughly with soap and water.

Data Presentation: PPE Selection Summary

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cameochemicals.noaa.gov/chemical/16064
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Body Part

Required PPE

Specifications & Rationale

Hands

Double Chemical-Resistant

Gloves

Inner Glove: Nitrile. Outer
Glove: Butyl rubber or Viton®
for robust protection against
halogenated compounds.
Double-gloving minimizes

exposure risk during doffing.[5]

Eyes/Face

Chemical Splash Goggles &
Face Shield

Goggles provide a seal around
the eyes to protect from
splashes. A full-face shield is
mandatory when there is a
higher potential for splashes or

sprays.[5][8]

Body

Chemical-Resistant Apron over
Lab Coat

A lab coat protects personal
clothing. A chemical-resistant
apron provides an additional
barrier against spills and
splashes of corrosive or

hazardous liquids.

Respiratory

NIOSH-Approved Respirator

Required when working
outside a fume hood or when
aerosols/vapors may be
generated. Use organic vapor
cartridges. Not necessary if
work is confined to a certified

chemical fume hood.[4][5]

Experimental Protocols
Protocol 1: Standard Procedure for Handling
Dibromodichloromethane

e Preparation: Before starting, ensure a chemical fume hood is operational and the sash is at

the appropriate height. Verify that a safety shower and eyewash station are accessible.[9]
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PPE Donning: Put on all required PPE as specified in the table above (lab coat, apron,
double gloves, goggles).

Handling: Conduct all manipulations of Dibromodichloromethane deep within the chemical
fume hood to ensure vapors are captured.

Storage: Keep containers of Dibromodichloromethane tightly closed when not in use.[3]
Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, etc.) in a
designated and clearly labeled hazardous waste container.

Decontamination: After the procedure is complete, decontaminate the work surface within
the fume hood.

PPE Doffing: Remove PPE using the proper doffing sequence described in the
troubleshooting guide to prevent contamination.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Protocol 2: Emergency Response for a Small Spill (<100
mL) within a Fume Hood

Alert Personnel: Immediately alert others in the laboratory of the spill.

Containment: If it is safe to do so, use an absorbent material like vermiculite or sand to
contain the spill. Do not use combustible materials.

Absorption: Use absorbent pads or paper to pick up the liquid spill material.[2]

Disposal: Seal all contaminated absorbent materials in a vapor-tight plastic bag or container
for hazardous waste disposal.[2]

Decontamination: Clean the spill area with a 60-70% ethanol solution, followed by a
thorough wash with soap and water.[2]
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« Verification: Do not resume work in the area until a safety officer or responsible person has
verified that the area is properly cleaned and safe.[2]

Visualization

STOP WORK
Consult with EHS.
Work cannot proceed safely.

Start: Assess Experiment
with Dibromodichloromethane

Is work performed ENTIRELY
within a certified chemical fume hood?

Minimum PPE:
- Lab Coat
- Chemical Splash Goggles
- Double Gloves (Nitrile inner, Butyl/Viton® outer)

Add Respiratory Protection:
NIOSH-approved respirator with
organic vapor cartridges

Is there a significant
potential for splashing?

Add Full-Face Shield

Proceed with Experiment
Following Safe Handling Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b008394?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromodichloromethane
https://cameochemicals.noaa.gov/chemical/16064
https://www.fishersci.com/store/msds?partNumber=AAA16938&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.scribd.com/document/762665049/Lab-Safety-Guideline-Dichloromethane
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://labproinc.com/blogs/chemicals-and-solvents/dichloromethane-safety-measures-and-best-practices-a-guide-for-lab-professionals
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Chlorantholide_C.pdf
https://www.benchchem.com/product/b008394#best-practices-for-personal-protective-equipment-when-using-dibromodichloromethane
https://www.benchchem.com/product/b008394#best-practices-for-personal-protective-equipment-when-using-dibromodichloromethane
https://www.benchchem.com/product/b008394#best-practices-for-personal-protective-equipment-when-using-dibromodichloromethane
https://www.benchchem.com/product/b008394#best-practices-for-personal-protective-equipment-when-using-dibromodichloromethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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